10.1039/C2SM27116H | Multiple stimuli-responsive polymeric micelles for controlled release†

Multiple stimuli-responsive polymeric micelles for controlled release†

Soft Matter Pub Date: 2012-11-07 DOI: 10.1039/C2SM27116H

Abstract

Multiple stimuli-responsive polymeric micelles that can respond to light, temperature and pH have been prepared by a novel polymer, pyrene-functionalized poly (dimethylaminoethyl methacrylate), where the pyrene-quaternized segments form a light-responsive shell and the unquaternized segments form a temperature/pH-responsive core. Under UV irradiation, the micelles could be dissociated; when the temperature increased above the lower critical solution temperature, the micelles shrunk. At pH 3, the micelles could be swelled/dissociated and at pH 10, the micelles could be collapsed to complex micelles. The controlled release of Nile Red from the micelle under stimuli was demonstrated. This novel multiple stimuli-responsive micelle shows potential as a new nanocarrier and delivery system.

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Journal Name：Soft Matter

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